Cas no 2229429-05-2 (1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• CAS No: 2229429-05-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5926437
• PubChem ID: 165753803
• Update Time: 2025-07-23

1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• 2229429-05-2
• EN300-1812185

• Inchi： 1S/C8H12N2O/c1-2-10-6-7(5-9-10)8(11)3-4-8/h5-6,11H,2-4H2,1H3
• InChI Key： SWGOWLDCUIGGDD-UHFFFAOYSA-N
• SMILES： OC1(C2C=NN(CC)C=2)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol

Professional Introduction to 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2229429-05-2)

1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229429-05-2, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a cyclopropane ring and a pyrazole moiety, which are both well-known for their diverse biological activities.

The cyclopropane ring, a three-membered carbon heterocycle, is known for its high reactivity and ability to introduce conformational constraints into molecules. This structural feature can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. On the other hand, the pyrazole moiety is a five-membered aromatic heterocycle that is widely recognized for its role in various biological processes. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate both cyclopropane and pyrazole moieties. The combination of these structural features is expected to yield compounds with enhanced biological activity and improved pharmacological profiles. Research has shown that such compounds can exhibit potent effects on various disease targets, making them promising candidates for further investigation.

One of the most compelling aspects of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is its potential as a scaffold for drug discovery. The presence of both the cyclopropane and pyrazole rings provides multiple sites for chemical modification, allowing researchers to fine-tune the biological activity of the compound. This flexibility makes it an attractive candidate for structure-based drug design approaches.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological targets at the molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly used to predict the binding affinity and mode of action of drug candidates. In the case of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol, these computational studies have provided valuable insights into its potential interactions with various protein targets.

The compound's unique structural features have also led to its exploration in various preclinical studies. These studies have focused on evaluating its efficacy and safety in animal models of human diseases. Preliminary results suggest that 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol exhibits promising biological activity against several disease targets, including inflammation-related disorders and certain types of cancer.

In addition to its therapeutic potential, 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol has also been investigated for its role in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and developing new diagnostic methods. Researchers are exploring its use in high-throughput screening assays to identify novel drug candidates and biomarkers.

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities, facilitating further research and development efforts. The synthesis process also highlights the importance of green chemistry principles in pharmaceutical manufacturing, ensuring minimal environmental impact.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of computational chemistry with experimental biology has revolutionized the way we identify and develop new therapeutic agents. 1-(1-Ethyl)-pyrazol-4-ycyclopropan-1-ol stands as a testament to this integrated approach, demonstrating how structural innovation can lead to novel drug candidates with significant therapeutic potential.

In conclusion, 1-(ethylethyl-H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2229429-05-2) is a remarkable compound with diverse applications in pharmaceutical chemistry and chemical biology research. Its unique structural features make it an attractive scaffold for drug discovery, while recent studies highlight its potential as a therapeutic agent against various diseases. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play an important role in the development of next-generation medicines.